![molecular formula C20H18ClN5O2 B2657405 1-(5-chloro-2-methylphenyl)-N-(2,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine CAS No. 890937-43-6](/img/structure/B2657405.png)
1-(5-chloro-2-methylphenyl)-N-(2,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
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Description
1-(5-chloro-2-methylphenyl)-N-(2,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C20H18ClN5O2 and its molecular weight is 395.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
Several studies have developed efficient synthesis techniques for pyrazolo[3,4-d]pyrimidin derivatives, highlighting their potential in medicinal chemistry and material science. For instance, a novel synthesis approach involving ultrasound irradiation has been developed for highly substituted pyrazolo[1,5-a]pyrimidines, indicating a regioselective synthesis method that could be applicable to related compounds (Kaping, Helissey, & Vishwakarma, 2020).
Anticancer and Anti-inflammatory Properties
Research on pyrazolo[3,4-d]pyrimidin derivatives has revealed their potential as anticancer and anti-inflammatory agents. Novel pyrazolopyrimidines have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, suggesting a promising avenue for developing new therapeutic agents (Rahmouni et al., 2016). Additionally, other studies have focused on synthesizing novel pyrazole derivatives with antimicrobial and anticancer properties, further demonstrating the chemical class's versatility (Hafez, El-Gazzar, & Al-Hussain, 2016).
Antimicrobial Activity
The antimicrobial potential of pyrazolo[3,4-d]pyrimidin derivatives has also been extensively explored. A study on the synthesis and characterization of pyrazole derivatives identified pharmacophore sites for antitumor, antifungal, and antibacterial activities, highlighting the compound's broad-spectrum antimicrobial efficacy (Titi et al., 2020).
Serotonin Receptor Antagonists
Furthermore, some pyrazolo[3,4-d]pyrimidin derivatives have been identified as potent serotonin 5-HT6 receptor antagonists, suggesting their potential application in neuroscientific research and the treatment of neurological disorders (Ivachtchenko et al., 2011).
properties
IUPAC Name |
1-(5-chloro-2-methylphenyl)-N-(2,4-dimethoxyphenyl)pyrazolo[3,4-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN5O2/c1-12-4-5-13(21)8-17(12)26-20-15(10-24-26)19(22-11-23-20)25-16-7-6-14(27-2)9-18(16)28-3/h4-11H,1-3H3,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATPHIXHHDACUEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2C3=NC=NC(=C3C=N2)NC4=C(C=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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